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Compound of Interest

Compound Name: Brilliant Blue

Cat. No.: B1330330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in-vivo toxicological profile of

Brilliant Blue FCF (FD&C Blue No. 1), a widely used triarylmethane dye in food,

pharmaceuticals, and cosmetics. This document synthesizes key findings on its absorption,

distribution, metabolism, and excretion (ADME), as well as its acute, subchronic, and chronic

toxicity, carcinogenicity, genotoxicity, and reproductive and developmental effects to support

preclinical safety assessments.

Absorption, Distribution, Metabolism, and Excretion
(ADME)
Studies in rats, mice, and guinea pigs have demonstrated that Brilliant Blue FCF is poorly

absorbed from the gastrointestinal tract following oral administration.[1] The majority of the

ingested dye is excreted unchanged in the feces.[1][2]

A study involving oral administration of 200 mg of a Brilliant Blue FCF solution to rats showed

that the entire dose was excreted in the feces within 40 hours.[2] Another study reported that

after administration via a stomach tube, 89% of the dose was recovered in the feces with no

detection in the urine.[2] When radiolabelled Brilliant Blue FCF was given orally to rats at

doses of 30 µg/kg or 3 mg/kg, nearly the entire dose was excreted unchanged in the feces

within 72 hours.[1] Pre-treating the animals with the unlabeled dye in their diet for 21 days did

not alter the excretion pattern.[1]
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While oral absorption is minimal, subcutaneous injection of 80-100 mg of Brilliant Blue FCF in

rats resulted in 77% of the dose being excreted in the feces and 2.5% in the urine, suggesting

some systemic absorption can occur via this route.[2] The presence of the dye has also been

detected in the bile of rats, rabbits, and dogs after oral administration, indicating some level of

absorption and subsequent biliary excretion.[2]

Quantitative Toxicological Data
The following tables summarize the key quantitative toxicological data for Brilliant Blue FCF

from in vivo studies.

Acute Oral Toxicity

Endpoint Value (mg/kg body weight)

LD50 (Rat, Wistar) > 2000[2]

LD50 (Mouse) 4600[2]

Subchronic and Chronic Oral Toxicity &

Carcinogenicity

Study NOAEL

Chronic Toxicity/Carcinogenicity (Rat, Charles

River CD)

Males: 1072 mg/kg bw/day (2.0% in diet)[3]

Females: 631 mg/kg bw/day (1.0% in diet)[3]

Chronic Toxicity/Carcinogenicity (Mouse,

Charles River CD-1)

Males: 7354 mg/kg bw/day (5.0% in diet)[3]

Females: 8966 mg/kg bw/day (5.0% in diet)[3]

Acceptable Daily Intake (ADI) 6 mg/kg bw/day

Genotoxicity
The genotoxicity of Brilliant Blue FCF has been evaluated in several in vivo and in vitro

studies, with some conflicting results. While it was reported to not be mutagenic in the Ames

assay, some studies suggest it may have cytotoxic and genotoxic potential in cultured

mammalian cells.[2] One report indicated that Brilliant Blue FCF caused DNA damage in
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orally treated rats.[2] However, long-term feeding studies in rats and mice did not provide

evidence of carcinogenicity.[2]

Reproductive and Developmental Toxicity
A multigenerational study in mice evaluated the reproductive and neurobehavioral effects of

Brilliant Blue FCF. While no significant effects on reproductive parameters were noted at the

doses tested, some neurobehavioral changes were observed in the offspring.[4]

Signaling Pathway Interactions
Recent research has indicated that Brilliant Blue FCF can interact with specific signaling

pathways, which may underlie some of its biological effects.

Purinergic Receptor Antagonism
Brilliant Blue FCF is a known antagonist of the P2X7 purinergic receptor.[5] This receptor is

involved in inflammation and cell death pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Vivo Toxicological Profile of Brilliant Blue FCF: An In-
Depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330330#toxicological-profile-of-brilliant-blue-for-in-
vivo-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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